Cas no 32836-39-8 (2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:2))

• Product Name: 2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:2)
• CAS No: 32836-39-8
• MF: C₃H₄F₆O₃
• MW: 202.05248260498
• CID: 293882
• PubChem ID: 208690
• Update Time: 2025-04-19

2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:2)
• 1,1,1,3,3,3-hexafluoropropan-2-one,dihydrate
• Perfluoroacetone dihydrate
• 2-Propanone, hexafluoro-, dihydrate
• DTXSID50186505
• UNYKSGGIBPCJHB-UHFFFAOYSA-N
• Hexafluoro-2-propanone dihydrate
• SCHEMBL6764373
• 2-Propanone, 1,1,1,3,3,3-hexafluoro-,?hydrate (1:2)?
• 32836-39-8

• Inchi： 1S/C3F6O.2H2O/c4-2(5,6)1(10)3(7,8)9;;/h;2*1H2
• InChI Key： UNYKSGGIBPCJHB-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)=O)(F)F.O.O

Computed Properties

• Exact Mass: 202.00642
• Monoisotopic Mass: 202.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.1Ų

Experimental Properties

• Melting Point: -125.45 deg C @ 101.3 kPa
• Boiling Point: -27 DEG C
• PSA: 80.07